Cas no 1006904-59-1 (3,3',4',7,8-Pentahydroxyflavan-(4→5)-3,3',4,4',7,8-hexahydroxyflavan; (2R,2'R,3S,3'R,4β,4'S)-form)

3,3',4',7,8-Pentahydroxyflavan-(4→5)-3,3',4,4',7,8-hexahydroxyflavan; (2R,2'R,3S,3'R,4β,4'S)-form structure

1006904-59-1 structure

Product Name:3,3',4',7,8-Pentahydroxyflavan-(4→5)-3,3',4,4',7,8-hexahydroxyflavan; (2R,2'R,3S,3'R,4β,4'S)-form

CAS No:1006904-59-1

MF:C₃₀H₂₆O₁₃

MW:594.519649982452

CID:6717051

Update Time:2024-03-03

3,3',4',7,8-Pentahydroxyflavan-(4→5)-3,3',4,4',7,8-hexahydroxyflavan; (2R,2'R,3S,3'R,4β,4'S)-form Chemical and Physical Properties

Names and Identifiers

- 3,3',4',7,8-Pentahydroxyflavan-(4→5)-3,3',4,4',7,8-hexahydroxyflavan; (2R,2'R,3S,3'R,4β,4'S)-form
- Inchi： 1S/C30H26O13/c31-14-4-1-10(7-17(14)34)27-25(40)20(12-3-6-16(33)22(37)29(12)42-27)13-9-19(36)23(38)30-21(13)24(39)26(41)28(43-30)11-2-5-15(32)18(35)8-11/h1-9,20,24-28,31-41H
- InChI Key： MRYJPUPUZFMOGD-UHFFFAOYSA-N
- SMILES： OC1C(C2C=C(O)C(O)=CC=2)OC2C(=C(C3C4C(=C(C(=CC=4)O)O)OC(C4C=C(O)C(O)=CC=4)C3O)C=C(C=2O)O)C1O

3,3',4',7,8-Pentahydroxyflavan-(4→5)-3,3',4,4',7,8-hexahydroxyflavan; (2R,2'R,3S,3'R,4β,4'S)-form Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
5. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218

Related Categories

1006904-59-1 (3,3',4',7,8-Pentahydroxyflavan-(4→5)-3,3',4,4',7,8-hexahydroxyflavan; (2R,2'R,3S,3'R,4β,4'S)-form) Related Products

Recommended suppliers

Shanghai Jinhuan Chemical CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Jinhuan Chemical CO., LTD.

Wuhan Comings Biotechnology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Wuhan Comings Biotechnology Co., Ltd.

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen Yaoyuan R&D Center Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen Yaoyuan R&D Center Co.,Ltd

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd